Cas no 2649035-22-1 (tert-butyl N-4-chloro-3-(isocyanatomethyl)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-3-(isocyanatomethyl)phenylcarbamate
• CAS No: 2649035-22-1
• MF: C₁₃H₁₅ClN₂O₃
• MW: 282.722802400589
• CID: 6382037
• PubChem ID: 165865541
• Update Time: 2025-06-07

tert-butyl N-4-chloro-3-(isocyanatomethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-3-(isocyanatomethyl)phenylcarbamate
• 2649035-22-1
• tert-butyl N-[4-chloro-3-(isocyanatomethyl)phenyl]carbamate
• EN300-1876161

• Inchi： 1S/C13H15ClN2O3/c1-13(2,3)19-12(18)16-10-4-5-11(14)9(6-10)7-15-8-17/h4-6H,7H2,1-3H3,(H,16,18)
• InChI Key： MHMQFZYMEUOPBN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CN=C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 282.0771200g/mol
• Monoisotopic Mass: 282.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-4-chloro-3-(isocyanatomethyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-chloro-3-(isocyanatomethyl)phenylcarbamate (CAS No. 2649035-22-1)

The compound tert-butyl N-4-chloro-3-(isocyanatomethyl)phenylcarbamate, identified by its CAS No. 2649035-22-1, is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl carbamate group and an isocyanate functionality, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of targeted therapies and small-molecule inhibitors.

In recent years, the demand for high-purity chemical intermediates like tert-butyl N-4-chloro-3-(isocyanatomethyl)phenylcarbamate has surged, driven by advancements in precision medicine and green chemistry. This compound’s role in facilitating C-H activation and cross-coupling reactions aligns with the industry’s shift toward sustainable synthesis methods. Its chloro and isocyanatomethyl substituents offer versatile reactivity, enabling modifications for diverse applications, from bioconjugation to material science.

One of the most searched questions in scientific forums is: "How does tert-butyl N-4-chloro-3-(isocyanatomethyl)phenylcarbamate enhance peptide coupling efficiency?" Studies suggest its isocyanate group acts as a robust electrophile, facilitating amide bond formation under mild conditions. This property is critical for proteomics research and the synthesis of peptide-based therapeutics, a hot topic in biopharmaceutical innovation.

From an SEO perspective, keywords like "CAS 2649035-22-1 supplier", "tert-butyl carbamate derivatives", and "isocyanate applications in drug development" are frequently queried, reflecting market interest. Analytical techniques such as HPLC and NMR are essential for verifying the compound’s purity, a concern for quality-conscious buyers. Regulatory compliance, particularly regarding REACH and GMP standards, further underscores its relevance in global supply chains.

Innovations in catalytic processes have also spotlighted 2649035-22-1 as a precursor for heterocyclic scaffolds. Its integration into flow chemistry systems exemplifies the intersection of automation and molecular design, addressing the need for scalable synthetic routes. As the scientific community prioritizes atom economy, this compound’s efficiency in multi-step transformations positions it as a sustainable choice.

In conclusion, tert-butyl N-4-chloro-3-(isocyanatomethyl)phenylcarbamate (CAS 2649035-22-1) embodies the convergence of cutting-edge chemistry and industrial applicability. Its adaptability across life sciences and material engineering ensures its prominence in future research, resonating with trends like personalized medicine and eco-friendly synthesis.